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Compound of Interest

Compound Name: Norgestrel-d5

Cat. No.: B1165208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and biological context of Norgestrel-d5. Norgestrel-d5 is the deuterium-
labeled version of Norgestrel, a synthetic progestin. Due to its isotopic labeling, it serves as an
ideal internal standard for the quantitative analysis of Norgestrel in complex biological matrices,
primarily in pharmacokinetic and metabolic studies.

Norgestrel itself is a racemic mixture of two stereoisomers: levonorgestrel and dextronorgestrel.
[1][2] The biological activity is attributed almost entirely to levonorgestrel, which functions as a
potent agonist of the progesterone receptor.[2]

Core Chemical and Physical Properties

The fundamental chemical properties of Norgestrel-d5 are summarized below. This data is
essential for method development, analytical standard preparation, and quality control
applications.[3]
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Property Value

(8R, 9S, 10R, 13S, 14S, 17R)-13-(ethyl-d5)-17-
ethynyl-17-hydroxy-1, 2, 6, 7, 8, 9, 10, 11, 12,
13, 14, 15, 16, 17-tetradecahydro-3H-

cyclopenta[a]phenanthren-3-one[3]

Chemical Name

(170a)-(+/-)-13-Ethyl-17-hydroxy-18,19-

Synonyms )
dinorpregn-4-en-20-yn-3-one-d5, Wy-3707-d5
Molecular Formula C21H23Ds02[3][4][5]
Molecular Weight 317.48 g/mol [4][5]
CAS Number 2015995-56-7[3][6]
Unlabeled CAS No. 6533-00-2[4]
Typical Purity >98% (by HPLC)[4]
Crystalline solid (based on unlabeled
Appearance
Norgestrel)[1]
Storage Temperature 2-8°C or as recommended by the supplier[7]

Biological Activity and Signaling Pathway

As an isotopic analog, Norgestrel-d5 is presumed to follow the same biological pathways as
unlabeled Norgestrel. The active component, levonorgestrel, exerts its progestational effects by
binding to and activating the progesterone receptor (PR). This interaction initiates a signaling
cascade that modulates gene expression in target tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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